Cas no 2411338-34-4 ((2E)-4-(dimethylamino)-N-(6-methoxy-3-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-(6-methoxy-3-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)but-2-enamide
• CAS No: 2411338-34-4
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 5359284
• PubChem ID: 146097932
• Update Time: 2025-07-01

(2E)-4-(dimethylamino)-N-(6-methoxy-3-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174138
• (2E)-4-(dimethylamino)-N-(6-methoxy-3-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)but-2-enamide
• (E)-4-(Dimethylamino)-N-(6-methoxy-3-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)but-2-enamide

• Inchi： 1S/C18H26N2O2/c1-13-10-14-12-15(22-4)7-8-16(14)17(11-13)19-18(21)6-5-9-20(2)3/h5-8,12-13,17H,9-11H2,1-4H3,(H,19,21)/b6-5+
• InChI Key： DLBFMHVCEACNAP-AATRIKPKSA-N
• SMILES： O(C)C1C=CC2=C(C=1)CC(C)CC2NC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 395
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6

Additional information on (2E)-4-(dimethylamino)-N-(6-methoxy-3-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)but-2-enamide

Introduction to Compound CAS No. 2411338-34-4: (2E)-4-(Dimethylamino)-N-(6-Methoxy-3-Methyl-1,2,3,4-Tetrahydronaphthalen-1-yl)But-2-Enamide

(2E)-4-(Dimethylamino)-N-(6-Methoxy-3-Methyl-1,2,3,4-Tetrahydronaphthalen-1-yl)But-2-Enamide, also known by its CAS number 2411338-34-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amides and features a complex molecular framework that includes a tetrahydronaphthalene moiety and a dimethylamino group. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for further research and development.

The structure of (2E)-4-(Dimethylamino)-N-(6-Methoxy-3-Methyl-1,2,3,4-Tetrahydronaphthalen-1-yl)But-2-Enamide is characterized by its conjugated double bond system and the presence of multiple substituents. The tetrahydronaphthalene ring system provides a rigid and planar structure, which can facilitate interactions with biological targets. The dimethylamino group, on the other hand, introduces polarity and potential hydrogen bonding capabilities, enhancing the molecule's solubility and binding affinity. These structural features collectively contribute to the compound's pharmacological profile.

Recent studies have explored the biological activities of (2E)-4-(Dimethylamino)-N-(6-Methoxy-3-Methyl-1,2,3,4-Tetrahydronaphthalen-1-yl)But-2-Enamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-kB pathway.

Additionally, (2E)-4-(Dimethylamino)-N-(6-Methoxy-3-Methyl-1,2,3,4-Tetrahydronaphthalen-1-yl)But-2-Enamide has shown promise in neuroprotective studies. Research conducted on animal models of neurodegenerative diseases has indicated that this compound can reduce oxidative stress and protect neuronal cells from apoptosis. The mechanism underlying these neuroprotective effects is thought to involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways.

In the realm of cancer research, (2E)-4-(Dimethylamino)-N-(6-Methoxy-3-Methyl-1,2,3,4-Tetrahydronaphthalen-1-yl)But-2-Enamide has been investigated for its potential anticancer properties. Preclinical studies have shown that this compound can induce cell cycle arrest and apoptosis in various cancer cell lines. The selective cytotoxicity observed in these studies suggests that it may have therapeutic potential for treating certain types of cancer.

The pharmacokinetic properties of (2E)-4-(Dimethylamino)-N-(6-Methoxy-3-Methyl-1,2,3,4-Tetrahydronaphthalen-1-yl)But-2-Enamide have also been studied to assess its suitability for therapeutic applications. Initial findings indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it a promising candidate for further preclinical and clinical evaluation.

To further understand the molecular mechanisms underlying the biological activities of (2E)-4-(Dimethylamino)-N-(6-Methoxy-3-Methyl-1,2,3,4-Tetrahydronaphthalen-1-Yl)But-2-enamide, several computational studies have been conducted. Molecular docking simulations have provided insights into the binding modes of this compound with various target proteins. These simulations suggest that the compound can form stable interactions with key residues in the active sites of enzymes involved in inflammation and cancer pathways.

In conclusion, (2E)-4-(Dimethylamino)-N-(6-Methoxy-3-Methyl-1,2,3,4-Tetrahydronaphthalen-1-yl)But-2-Enamide (CAS No. 2411338-34-4) strong > is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation, neurodegeneration, and cancer.